Cas no 100565-68-2 (2H-Pyrazolo[4,3-d]pyrimidin-3-ol, 2-methyl-7-[(phenylmethyl)thio]-)

• Product Name: 2H-Pyrazolo[4,3-d]pyrimidin-3-ol, 2-methyl-7-[(phenylmethyl)thio]-
• CAS No: 100565-68-2
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• CID: 1125883
• Update Time: 2024-07-27

2H-Pyrazolo[4,3-d]pyrimidin-3-ol, 2-methyl-7-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-d]pyrimidin-3-ol, 2-methyl-7-[(phenylmethyl)thio]-

• Inchi： 1S/C13H12N4OS/c1-17-13(18)11-10(16-17)12(15-8-14-11)19-7-9-5-3-2-4-6-9/h2-6,8,18H,7H2,1H3
• InChI Key： UGJAKARJQXEFAJ-UHFFFAOYSA-N
• SMILES： C1N=C(SCC2=CC=CC=C2)C2=NN(C)C(O)=C2N=1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 522.2±50.0 °C(Predicted)
• pka: 5.79±0.30(Predicted)